Cas no 1203498-92-3 (2-Chloro-5-methyl-3-(trimethylsilyl)pyridine)

2-Chloro-5-methyl-3-(trimethylsilyl)pyridine is a versatile organosilicon compound used as a key intermediate in organic synthesis and pharmaceutical applications. Its structure combines a pyridine core with a chloro substituent at the 2-position, a methyl group at the 5-position, and a trimethylsilyl group at the 3-position, offering unique reactivity for selective functionalization. The trimethylsilyl group enhances steric and electronic properties, facilitating cross-coupling reactions and nucleophilic substitutions. This compound is particularly valuable in the synthesis of complex heterocycles and bioactive molecules due to its stability and compatibility with various reaction conditions. Its high purity and well-defined structure make it a reliable building block for research and industrial applications.

2-Chloro-5-methyl-3-(trimethylsilyl)pyridine structure

1203498-92-3 structure

Product Name:2-Chloro-5-methyl-3-(trimethylsilyl)pyridine

CAS No:1203498-92-3

MF:C₉H₁₄ClNSi

MW:199.752662181854

MDL:MFCD13563058

CID:1068881

PubChem ID:329771820

Update Time:2025-10-18

2-Chloro-5-methyl-3-(trimethylsilyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-methyl-3-(trimethylsilyl)pyridine
- A-6177
- AC1Q2OG3
- AG-L-57346
- CTK6C3539
- MolPort-008-153-943
- CS-0453908
- AKOS006336475
- MFCD13563058
- DTXSID10673587
- 1203498-92-3
- (2-chloro-5-methylpyridin-3-yl)-trimethylsilane
- 2-Chloro-5-methyl-3-(trimethylsilyl)pyridine, AldrichCPR
- MDL： MFCD13563058
- Inchi： 1S/C9H14ClNSi/c1-7-5-8(12(2,3)4)9(10)11-6-7/h5-6H,1-4H3
- InChI Key： RXWJBHXAWWUHQD-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(C)=CN=1)[Si](C)(C)C

Computed Properties

Exact Mass: 199.0584037g/mol
Monoisotopic Mass: 199.0584037g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9Å²

2-Chloro-5-methyl-3-(trimethylsilyl)pyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

2-Chloro-5-methyl-3-(trimethylsilyl)pyridine Pricemore >>

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TRC	C990578-10mg	2-Chloro-5-methyl-3-(trimethylsilyl)pyridine	1203498-92-3		10mg	$ 50.00	2022-06-06
TRC	C990578-50mg	2-Chloro-5-methyl-3-(trimethylsilyl)pyridine	1203498-92-3		50mg	$ 160.00	2022-06-06
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Matrix Scientific	054093-100mg	2-Chloro-5-methyl-3-(trimethylsilyl)pyridine	1203498-92-3		100mg	$237.00	2021-06-27
Matrix Scientific	054093-500mg	2-Chloro-5-methyl-3-(trimethylsilyl)pyridine	1203498-92-3		500mg	$520.00	2021-06-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	ADE000764-1G	2-Chloro-5-methyl-3-(trimethylsilyl)pyridine	1203498-92-3	Aldrich	1G	￥8753.36	2022-02-24
abcr	AB263335-1 g	2-Chloro-5-methyl-3-(trimethylsilyl)pyridine	1203498-92-3		1 g	€891.00	2023-07-20
abcr	AB263335-1g	2-Chloro-5-methyl-3-(trimethylsilyl)pyridine; .	1203498-92-3		1g	€976.00	2025-04-22
A2B Chem LLC	AI12885-250mg	2-Chloro-5-methyl-3-(trimethylsilyl)pyridine	1203498-92-3	≥ 95 %	250mg	$783.00	2024-04-20
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